Cas no 66230-04-4 (Esfenvalerate)

• Product Name: Esfenvalerate
• CAS No: 66230-04-4
• MF: C₂₅H₂₂ClNO₃
• MW: 419.900085926056
• MDL: MFCD00203302
• CID: 58446
• PubChem ID: 24870003
• Update Time: 2025-05-21

Esfenvalerate Chemical and Physical Properties

Names and Identifiers

• Esfenvalerate
• Fenvalerate-U
• Es-fenvalerate
• Esfenvalerate Solution
• (S)-cyano(3-phenoxyphenyl)methyl (2S)-2-(4-chlorophenyl)-3-methylbutanoate
• (S)-cyano(3-phenoxyphenyl)methyl (αS)-4-chloro-α-(1-methylethyl)benzeneacetate
• (αS)-α-cyano-3-phenoxybenzyl (2S)-2-(4-chlorophenyl)-3-methylbutyrate
• S,S-fenvalerate
• Cyano-3-phenoxybenzyl (S)-2-(4-chlorophenyl)-3-methylbutyrate

• MDL： MFCD00203302
• Inchi： 1S/C25H22ClNO3/c1-17(2)24(18-11-13-20(26)14-12-18)25(28)30-23(16-27)19-7-6-10-22(15-19)29-21-8-4-3-5-9-21/h3-15,17,23-24H,1-2H3
• InChI Key： NYPJDWWKZLNGGM-UHFFFAOYSA-N
• SMILES： CC(C(C1C=CC(Cl)=CC=1)C(OC(C1C=C(OC2C=CC=CC=2)C=CC=1)C#N)=O)C

Computed Properties

• Exact Mass: 419.12900
• Monoisotopic Mass: 419.129
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 59.3

Experimental Properties

• Color/Form: White crystalline solid
• Density: d2323 1.163
• Melting Point: 59 ºC
• Boiling Point: 151-167 ºC
• Flash Point: 256°C
• Refractive Index: 1.6500 (estimate)
• PSA: 59.32000
• LogP: 6.67998
• Specific Rotation: D25 -15.0° (c = 2.0 in CH3OH)
• Solubility: Soluble in acetone, acetonitrile, ethyl acetate.

Esfenvalerate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301,H317,H331,H410
• Warning Statement： P261,P273,P280,P301+P310,P311,P501
• Hazardous Material transportation number：UN 2811
• WGK Germany：3
• Hazard Category Code： 23/25-43-50/53
• Safety Instruction： S24-S36/37/39-S45-S60-S61
• RTECS：CY1576367
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：III
• Risk Phrases：R23/25; R43; R50/53
• Packing Group：III
• Safety Term：6.1(b)
• Storage Condition：0-6°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Pyrethroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Pyrethroids

Additional information on Esfenvalerate

Esfenvalerate: A Comprehensive Overview

Esfenvalerate, also known by its CAS number 66230-04-4, is a widely recognized compound in the field of agriculture and pest control. This chemical is classified as a pyrethroid, a synthetic analog of naturally occurring pyrethrins derived from chrysanthemum flowers. Esfenvalerate has been extensively studied for its effectiveness in controlling various insect pests, making it a valuable tool in modern agriculture and pest management strategies.

The chemical structure of Esfenvalerate is characterized by its unique functional groups, which contribute to its insecticidal properties. Recent studies have highlighted the importance of understanding the molecular mechanisms behind its activity. For instance, researchers have focused on how Esfenvalerate interacts with voltage-gated sodium channels in insects, leading to paralysis and ultimately their demise. This knowledge has paved the way for the development of more targeted and efficient pest control solutions.

One of the most significant advancements in the use of Esfenvalerate is its application in integrated pest management (IPM) systems. By combining Esfenvalerate with other pest control methods, farmers can achieve better results while minimizing environmental impact. For example, studies have shown that using Esfenvalerate in conjunction with biological control agents can reduce the reliance on chemical pesticides, thereby promoting sustainable agricultural practices.

Another area of interest is the environmental impact of Esfenvalerate. While it is highly effective against pests, concerns have been raised about its persistence in soil and water systems. Recent research has explored the degradation pathways of Esfenvalerate under various environmental conditions. Findings indicate that microbial degradation plays a crucial role in breaking down this compound, but further studies are needed to fully understand its long-term effects on non-target species and ecosystems.

In terms of human health, Esfenvalerate has been subjected to rigorous safety assessments. Regulatory agencies have established strict guidelines for its use to ensure that exposure levels remain within safe limits. However, recent studies have raised questions about potential chronic health effects associated with prolonged exposure to Esfenvalerate. These findings underscore the need for continued monitoring and research to safeguard both agricultural workers and consumers.

Looking ahead, the future of Esfenvalerate lies in optimizing its application methods and exploring new formulations that enhance efficacy while reducing environmental footprint. Innovations such as slow-release delivery systems and nano-formulations are being investigated to improve the performance of Esfenvalerate in diverse agricultural settings.

In conclusion, Esfenvalerate (CAS No. 66230-04-4) remains a critical component in pest control strategies worldwide. Its effectiveness, combined with ongoing research into its environmental and health impacts, ensures that it will continue to play a vital role in sustainable agriculture for years to come.